Cas no 51581-50-1 (1-(2-Chlorophenyl)imidazole)

• Product Name: 1-(2-Chlorophenyl)imidazole
• CAS No: 51581-50-1
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD00041205
• CID: 89659
• PubChem ID: 142858
• Update Time: 2025-11-02

1-(2-Chlorophenyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)imidazole
• (2-chlorophenyl)imidazole
• 1-(2-Chlorophenyl)-1H-imidazole
• AC1L3LZF
• ACMC-1AO5X
• CTK4J4508
• SureCN870689
• AKOS006229769
• 1-(2-chlorophenyl)imidazole, AldrichCPR
• FT-0605523
• BCA58150
• D95922
• A828663
• 1-(2-chloro-phenyl)-1H-imidazole
• FS-1536
• SCHEMBL870689
• 1-(2-Chlorophenyl)-1H-imidazole #
• CS-0323002
• MFCD00041205
• DTXSID70199536
• 51581-50-1
• DTXCID30122027
• DB-389339

• MDL： MFCD00041205
• Inchi： 1S/C9H7ClN2/c10-8-3-1-2-4-9(8)12-6-5-11-7-12/h1-7H
• InChI Key： ZGGZGKAVJNFVHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=NC=C1

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Color/Form: liquid
• Density: 1,25 g/cm3
• Boiling Point: 108°C 1mm
• Flash Point: 108°C/1mm
• Refractive Index: 1.59
• PSA: 17.82000
• LogP: 2.52570
• Solubility: Not determined

1-(2-Chlorophenyl)imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-Chlorophenyl)imidazole

Research Brief on 1-(2-Chlorophenyl)imidazole (CAS: 51581-50-1): Recent Advances and Applications

1-(2-Chlorophenyl)imidazole (CAS: 51581-50-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and antimicrobial activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of 1-(2-Chlorophenyl)imidazole derivatives and their inhibitory effects on cytochrome P450 enzymes. The researchers employed a combination of computational modeling and in vitro assays to demonstrate that specific derivatives of this compound exhibit high selectivity for CYP2C9, a key enzyme involved in drug metabolism. These findings suggest potential applications in drug-drug interaction studies and personalized medicine.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 1-(2-Chlorophenyl)imidazole derivatives show promising activity against drug-resistant strains of Candida albicans. The study identified a particular derivative with a minimum inhibitory concentration (MIC) of 2 μg/mL, comparable to current antifungal agents but with a novel mechanism of action targeting fungal cell wall biosynthesis.

The compound's role in cancer research has also been investigated. A recent publication in Molecular Cancer Therapeutics (2024) described how 1-(2-Chlorophenyl)imidazole analogs can modulate the activity of histone deacetylases (HDACs), particularly HDAC6. Through structure-activity relationship studies, researchers optimized the compound's pharmacophore to enhance its selectivity and potency, leading to promising preclinical results in multiple myeloma models.

From a chemical perspective, advances in the green synthesis of 1-(2-Chlorophenyl)imidazole have been reported. A 2024 study in Green Chemistry demonstrated a microwave-assisted synthesis method that reduces reaction time from 12 hours to 30 minutes while maintaining a yield of 85%. This methodological improvement could facilitate larger-scale production for further pharmacological evaluation.

Ongoing clinical trials (as of Q2 2024) are investigating 1-(2-Chlorophenyl)imidazole derivatives as potential treatments for inflammatory diseases. Preliminary results suggest that these compounds can effectively inhibit interleukin-17 production with fewer side effects than current biologics. However, comprehensive pharmacokinetic studies are still needed to fully understand the compound's metabolic profile.

In conclusion, 1-(2-Chlorophenyl)imidazole (CAS: 51581-50-1) continues to emerge as a valuable chemical scaffold with diverse therapeutic potential. Recent studies have expanded our understanding of its biological activities and opened new avenues for drug development. Future research should focus on optimizing its pharmacological properties and exploring combination therapies to maximize clinical benefits while minimizing potential adverse effects.